Cas no 63113-79-1 (methyl 2-methoxy-5-methylbenzoate)

• Product Name: methyl 2-methoxy-5-methylbenzoate
• CAS No: 63113-79-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD06411343
• CID: 427188
• PubChem ID: 24883336
• Update Time: 2025-05-20

methyl 2-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-5-methyl-, methyl ester
• Methyl 2-methoxy-5-methylbenzoate
• 2-Methoxy-5-methyl-benzoesaeure-methylester
• 2-methoxy-5-methyl-benzoic acid methyl ester
• methyl 2-methoxy-5-methyl-benzoate
• methyl 5-methyl-2-methoxybenzoate
• 2-Methoxy-5-methylbenzoic acid methyl ester
• CL9710
• METHYL 2-METHOXY-5-METHYLBENZOATE 97
• A929799
• DTXSID30437143
• HRIFAUHCKFFZKB-UHFFFAOYSA-N
• SCHEMBL1505444
• AS-46464
• MFCD06411343
• 63113-79-1
• Z98292761
• CS-0013225
• Methyl 2-methoxy-5-methylbenzoate, 97%
• SY076577
• FT-0722570
• AKOS005150440
• Methyl2-methoxy-5-methylbenzoate
• DB-073259
• methyl 2-methoxy-5-methylbenzoate

• MDL： MFCD06411343
• Inchi： 1S/C10H12O3/c1-7-4-5-9(12-2)8(6-7)10(11)13-3/h4-6H,1-3H3
• InChI Key： HRIFAUHCKFFZKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.1281 g/mL at 25 °C(lit.)
• Boiling Point: 124-131 °C/22 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5310(lit.)
• PSA: 35.53000
• LogP: 1.79020
• Solubility: Not available

methyl 2-methoxy-5-methylbenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 2-methoxy-5-methylbenzoate

Methyl 2-Methoxy-5-Methylbenzoate: A Comprehensive Overview

Methyl 2-Methoxy-5-Methylbenzoate, also known by its CAS number CAS No. 63113-79-1, is a versatile organic compound with significant applications in various industries. This compound, classified as an aromatic ester, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its application in material science have further highlighted its importance in modern chemistry.

The molecular structure of methyl 2-methoxy-5-methylbenzoate consists of a benzoic acid derivative with specific substituents: a methoxy group at the 2-position and a methyl group at the 5-position. These substituents influence the compound's physical and chemical properties, such as solubility, reactivity, and stability. The ester functional group adds to its reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have explored the synthesis of methyl 2-methoxy-5-methylbenzoate through various routes, including Friedel-Crafts acylation and direct esterification. Researchers have focused on optimizing reaction conditions to enhance yield and purity. For instance, the use of catalysts like aluminum chloride has been shown to improve the efficiency of Friedel-Crafts reactions, while microwave-assisted synthesis has emerged as a promising technique for accelerating reaction times.

In terms of applications, methyl 2-methoxy-5-methylbenzoate has found utility in the fragrance industry due to its pleasant aroma profile. It is often used as a flavoring agent in food and beverages, contributing to the development of complex flavor systems. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of bioactive compounds with potential therapeutic applications.

Recent research has also delved into the environmental impact of methyl 2-methoxy-5-methylbenzoate. Studies have assessed its biodegradability and toxicity under various conditions, providing insights into its safety for industrial use. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

The demand for methyl 2-methoxy-5-methylbenzoate continues to grow as new applications are discovered. Its compatibility with modern synthetic techniques and its potential for customization make it a valuable asset in diverse chemical sectors. As research progresses, it is anticipated that this compound will play an even more significant role in advancing technological innovations across multiple industries.